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Compound of Interest

Compound Name: Synalar-C

Cat. No.: B1235355 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

proper disposal of pharmaceutical products like Synalar-C is paramount. This guide provides

essential procedural information for the use of personal protective equipment (PPE) and

outlines the correct disposal plan for this topical corticosteroid cream, which contains

Fluocinolone Acetonide (0.025%) and Clioquinol (3.0%).[1]

Personal Protective Equipment (PPE) for Handling
Synalar-C
When handling Synalar-C in a laboratory setting, it is crucial to use appropriate PPE to prevent

skin and eye contact. The active ingredients, fluocinolone acetonide and clioquinol, present

potential hazards. Clioquinol is toxic if swallowed, may cause skin and eye irritation, and can

lead to allergic skin reactions.[2][3][4][5][6] Fluocinolone acetonide is a potent corticosteroid.

Therefore, the following PPE is recommended.
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PPE Category Item
Specification/Recommend
ation

Hand Protection Chemically resistant gloves

Nitrile or neoprene gloves are

recommended for their

resistance to a range of

chemicals.[6][7][8] For

incidental contact, disposable

nitrile gloves are suitable. For

tasks with a higher risk of

exposure, a thicker gauge

glove should be considered.[9]

Eye Protection Safety glasses

Safety glasses with side

shields should be worn to

protect against accidental

splashes.[6]

Body Protection Laboratory coat

A standard laboratory coat

should be worn to protect

street clothes from

contamination.

Experimental Protocols: Safe Handling Procedures
Adherence to standardized laboratory protocols is essential to minimize exposure and ensure a

safe working environment.

General Handling:

Work in a well-ventilated area.

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly with soap and water after handling.

Do not eat, drink, or smoke in the designated handling area.

Specific Procedures for Weighing and Preparing Solutions:
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Preparation: Before handling, ensure all necessary PPE is correctly worn. Prepare the work

area by laying down absorbent bench paper.

Weighing: If working with the active pharmaceutical ingredients (APIs) outside of the cream,

conduct weighing operations in a chemical fume hood or a ventilated balance enclosure to

minimize inhalation risk.

Solution Preparation: When preparing solutions, add the Synalar-C cream or its components

to the solvent slowly to avoid splashing.

Post-handling: After handling, decontaminate the work surface and any equipment used.

Remove gloves and wash hands thoroughly.

Logical Workflow for PPE Selection and Use
The following diagram illustrates the decision-making process for selecting and using

appropriate PPE when handling Synalar-C.
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PPE Selection and Use Workflow for Synalar-C

Preparation

PPE Selection

PPE Use and Removal

Start: Handling Synalar-C

Assess Task
(e.g., weighing, application, disposal)

Select Eye Protection:
Safety Glasses with Side Shields

Select Hand Protection:
Chemically Resistant Gloves

(Nitrile or Neoprene)

Select Body Protection:
Laboratory Coat

Don PPE Correctly

Handle Synalar-C

Decontaminate Work Area

Remove PPE in Correct Order:
1. Gloves

2. Gown/Coat
3. Eye Protection

Wash Hands Thoroughly

End

Click to download full resolution via product page

Caption: Workflow for PPE selection and use when handling Synalar-C.
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Disposal Plan for Synalar-C
Proper disposal of unused or expired Synalar-C is critical to prevent environmental

contamination and ensure regulatory compliance. Pharmaceutical waste disposal is regulated

by agencies such as the Environmental Protection Agency (EPA) and the Drug Enforcement

Administration (DEA).[3][4]

Disposal of Small Quantities (Residual amounts in tubes, contaminated materials):

For trace amounts of Synalar-C on items such as gloves, bench paper, and pipette tips,

these should be considered contaminated laboratory waste.

Place these materials in a designated hazardous waste container, typically a black container

for pharmaceutical waste.[4]

Do not dispose of these materials in the regular trash.

Disposal of Unused or Expired Synalar-C Tubes:

Unused or expired tubes of Synalar-C should be disposed of as pharmaceutical waste.

Do not empty the contents down the drain, as this can contaminate water supplies.[5]

Follow your institution's specific guidelines for pharmaceutical waste. This typically involves

placing the tubes in a designated, labeled container for hazardous waste.

The waste will then be collected by a licensed hazardous waste disposal company for

incineration.[4]

Regulatory Compliance:

All pharmaceutical waste must be managed in accordance with the Resource Conservation

and Recovery Act (RCRA).[3]

It is the responsibility of the research facility to ensure that all local, state, and federal

regulations for hazardous waste disposal are followed.[3]

Maintain accurate records of all disposed pharmaceutical waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1235355?utm_src=pdf-body
https://www.benchchem.com/product/b1235355?utm_src=pdf-body
https://www.rxdestroyer.com/40-cfr-regulations/proper-disposal-in-pharmaceutical-research-is-extremely-important/
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://www.benchchem.com/product/b1235355?utm_src=pdf-body
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://www.benchchem.com/product/b1235355?utm_src=pdf-body
https://www.benchchem.com/product/b1235355?utm_src=pdf-body
https://www.vlses.com/stay-in-the-know/newsroom/types-of-pharmaceutical-waste/
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://www.rxdestroyer.com/40-cfr-regulations/proper-disposal-in-pharmaceutical-research-is-extremely-important/
https://www.rxdestroyer.com/40-cfr-regulations/proper-disposal-in-pharmaceutical-research-is-extremely-important/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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